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Compound of Interest

Compound Name: 2-Aminooctane

CAS No.: 693-16-3

Cat. No.: B1582153

Get Quote

Physicochemical Properties, Enantioselective Synthesis, and Analytical Validation

Executive Summary
(R)-2-Aminooctane (also known as (R)-2-octylamine or (R)-1-methylheptylamine) is a chiral

aliphatic amine of significant utility in pharmaceutical development and organic synthesis.[1] Its

primary application lies in its role as a chiral resolving agent for acidic racemates and as a

chiral building block in the synthesis of bioactive compounds. Unlike its racemic counterpart,

the enantiomerically pure (R)-isomer offers precise stereochemical control, a critical attribute in

drug design where enantiomeric purity dictates efficacy and safety.

This guide provides a rigorous technical analysis of (R)-2-aminooctane, focusing on its

molecular stoichiometry, enzymatic kinetic resolution, and analytical validation protocols.[1]

Physicochemical Profile
Molecular Weight Calculation
The molecular weight is the fundamental constant for all stoichiometric calculations in synthesis

and resolution. Molecular Formula:
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[2][3]

Element Count
Atomic Mass (
g/mol )

Subtotal ( g/mol )

Carbon (C) 8 12.011 96.088

Hydrogen (H) 19 1.008 19.152

Nitrogen (N) 1 14.007 14.007

Total MW 129.247

Note: Standard atomic weights are based on IUPAC recommendations.[1] For high-precision

mass spectrometry, the monoisotopic mass is 129.1517 Da.[1]

Key Physical Constants
Accurate handling requires knowledge of phase behavior and density.[1]

Property Value Context

CAS Number (R-isomer) 34566-05-7 Specific to (R)-(-)-enantiomer

CAS Number (S-isomer) 34566-04-6 For reference

CAS Number (Racemic) 693-16-3 Precursor material

Boiling Point 163–165 °C At 760 mmHg

Density 0.771 g/mL At 25 °C

Refractive Index (

)
1.4235 Purity indicator

Flash Point 51 °C (123.8 °F) Flammable Liquid (Class 3)

Enantioselective Synthesis: Kinetic Resolution
The most robust method for obtaining high optical purity (R)-2-aminooctane is the lipase-

catalyzed kinetic resolution of the racemate.[1] This method utilizes the stereoselectivity of
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Candida antarctica Lipase B (CAL-B) to selectively acylate the (R)-enantiomer.[1]

Mechanistic Workflow
In this process, the lipase preferentially catalyzes the acylation of the (R)-amine with an ester

donor (e.g., ethyl acetate or isopropyl acetate), leaving the (S)-amine unreacted. The resulting

(R)-amide is then separated and hydrolyzed back to the pure amine.
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Figure 1: Workflow for the enzymatic kinetic resolution of 2-aminooctane using CAL-B lipase.

Experimental Protocol (Bench Scale)
Objective: Isolation of (R)-2-aminooctane from racemic mixture.

Reaction Setup:

Dissolve racemic 2-aminooctane (100 mmol, 12.9 g) in methyl tert-butyl ether (MTBE)

(100 mL).

Add Candida antarctica Lipase B (immobilized, e.g., Novozym 435) (500 mg).[1]

Add Ethyl Acetate (60 mmol, 0.6 eq) as the acyl donor. Note: Using <0.5 eq ensures high

ee for the product amide, but limiting conversion is safer.

Incubation:

Shake or stir gently at 30–40 °C for 24–48 hours.
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Monitor conversion via GC until ~50% conversion is reached.

Work-up:

Filter off the immobilized enzyme (can be recycled).

Evaporate solvent.[1]

Separation: The unreacted (S)-amine (bp ~164°C) can be separated from the (R)-amide

(significantly higher bp) via fractional distillation or acid-base extraction (the amine is

basic; the amide is neutral).

Hydrolysis (to recover R-amine):

Reflux the isolated (R)-amide in 6M HCl for 12 hours.

Basify with NaOH to pH >12.[1]

Extract with diethyl ether, dry over

, and distill to obtain pure (R)-2-aminooctane.[1]

Analytical Validation
Trustworthiness in chiral chemistry relies on proving enantiomeric excess (

).[1]

Polarimetry (Specific Rotation)
The specific rotation

is the primary identifier.

(R)-2-Aminooctane: Levorotatory (-)[1]

(S)-2-Aminooctane: Dextrorotatory (+)[1]

Standard Value:
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to

(neat) or slightly different depending on solvent (e.g., Ethanol).[1] Note: Always compare
against a certified reference standard or Certificate of Analysis (CoA) due to solvent effects.

Chiral Gas Chromatography (GC)
For precise

determination (>99%), Chiral GC is required.[1]

Column: Cyclodextrin-based stationary phase (e.g., Chirasil-DEX CB).[1]

Derivatization (Optional): Reaction with trifluoroacetic anhydride (TFAA) can improve peak

shape and separation resolution.[1]
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Figure 2: Analytical decision tree for validating the stereochemical integrity of (R)-2-
aminooctane.

Applications in Drug Development
Chiral Resolution Agent: (R)-2-Aminooctane is used to resolve racemic acids (e.g.,

mandelic acid derivatives) via diastereomeric salt formation.[1] The long alkyl chain (octyl)

imparts specific solubility characteristics that differ from shorter chain amines like

methylbenzylamine, often aiding in crystallization.

Synthesis Intermediate: Used in the synthesis of anti-infectives and surface-active agents

where the chiral center influences the spatial orientation of the hydrophobic tail.[1]

Safety & Handling (SDS Summary)
Signal Word: DANGER

Hazard Class H-Code Description

Flammable Liquid H226 Flammable liquid and vapor.[1]

Acute Toxicity H302 Harmful if swallowed.[1]

Skin Corrosion H314
Causes severe skin burns and

eye damage.[1]

Aquatic Toxicity H400 Very toxic to aquatic life.[1]

Handling Protocol:

Always handle in a fume hood.[1]

Wear chemically resistant gloves (Nitrile) and eye protection.[1]

Store under inert gas (Nitrogen/Argon) as amines can absorb

from the air to form carbamates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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